Cas no 96723-10-3 (1-(3-nitrophenyl)-5-phenyl-1H-pyrazole-3,4-dicarboxylic acid)

96723-10-3 structure
Product name:1-(3-nitrophenyl)-5-phenyl-1H-pyrazole-3,4-dicarboxylic acid
1-(3-nitrophenyl)-5-phenyl-1H-pyrazole-3,4-dicarboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-nitrophenyl)-5-phenyl-1H-pyrazole-3,4-dicarboxylic acid
- 1-(3-nitrophenyl)-5-phenylpyrazole-3,4-dicarboxylic acid
- DTXSID30242451
- DTXCID30164942
- 1h-pyrazole-3,4-dicarboxylic Acid, 1-(3-nitrophenyl)-5-phenyl-
- 96723-10-3
-
- Inchi: InChI=1S/C17H11N3O6/c21-16(22)13-14(17(23)24)18-19(15(13)10-5-2-1-3-6-10)11-7-4-8-12(9-11)20(25)26/h1-9H,(H,21,22)(H,23,24)
- InChI Key: YXDCWKHOLSPQLX-UHFFFAOYSA-N
- SMILES: C1=CC=C(C=C1)C2=C(C(=NN2C3=CC(=CC=C3)[N+](=O)[O-])C(=O)O)C(=O)O
Computed Properties
- Exact Mass: 353.065
- Monoisotopic Mass: 353.065
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 26
- Rotatable Bond Count: 4
- Complexity: 559
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 138Ų
- XLogP3: 2.8
Experimental Properties
- Density: 1.53
- Boiling Point: 606.7°C at 760 mmHg
- Flash Point: 320.7°C
- Refractive Index: 1.701
1-(3-nitrophenyl)-5-phenyl-1H-pyrazole-3,4-dicarboxylic acid Related Literature
-
Congfang Chen,Aiping Wu,Haijing Yan,Yinglu Xiao,Chungui Tian,Honggang Fu Chem. Sci., 2018,9, 4746-4755
-
Vladimir F. Kuznetsov,Alan J. Lough,Dmitry G. Gusev Chem. Commun., 2002, 2432-2433
-
Zhanfeng Ju,Daqiang Yuan CrystEngComm, 2013,15, 9513-9520
-
Kyu-Ho Han,Chang-Hyun Lee,Mikio Kinoshita,Chan-Ho Oh,Ken-ichiro Shimada,Michihiro Fukushima Food Funct., 2016,7, 1814-1824
-
H. Mao,Y. Liao,J. Ma,S. L. Zhao,F. W. Huo Nanoscale, 2016,8, 1049-1054
96723-10-3 (1-(3-nitrophenyl)-5-phenyl-1H-pyrazole-3,4-dicarboxylic acid) Related Products
- 2171875-10-6(6-bromo-2-ethyl-N-methyl-1,3-benzothiazol-4-amine)
- 932702-41-5(3-(Cyclopropylmethoxy)pyrrolidine)
- 1131622-26-8(3-N-Cbz-3-methylbutane-1,3-diamine)
- 896843-77-9(2-2-amino-5-(3-methoxyphenoxy)pyrimidin-4-yl-5-(2-chlorophenyl)methoxyphenol)
- 1194726-38-9(1-(Propan-2-yl)-1h-pyrazole-3,5-dicarboxylic acid)
- 34582-33-7(1-(tert-Butyl) 5-methyl L-glutamate hydrochloride)
- 2229495-27-4(3-1-(aminomethyl)cyclobutyl-2,2-dimethyl-1lambda6-thiolane-1,1-dione)
- 65999-71-5(4-(2-ethoxyethoxy)aniline Hydrochloride)
- 2580203-94-5(4-{(tert-butoxy)carbonylamino}-1-(propan-2-yl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid)
- 1805206-02-3(3-(Chloromethyl)-6-(difluoromethyl)-4-fluoropyridine-2-methanol)
Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk

Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk

Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk

Hefei Zhongkesai High tech Materials Technology Co., Ltd
Gold Member
CN Supplier
Reagent

Chong Da Prostaglandin Fine Chemicals Co., Ltd.
Gold Member
CN Supplier
Reagent
